Cas no 1105239-79-9 (4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one structure
1105239-79-9 structure
Product Name:4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
CAS No:1105239-79-9
MF:C22H20N4O
MW:356.420404434204
CID:6311543
PubChem ID:30607418
Update Time:2024-01-14

4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
    • F2459-1391
    • AKOS024649858
    • 4-cyclopropyl-6-[(2-methylphenyl)methyl]-1-phenylpyrazolo[3,4-d]pyridazin-7-one
    • 4-cyclopropyl-6-[(2-methylphenyl)methyl]-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
    • 1105239-79-9
    • 4-cyclopropyl-6-(2-methylbenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
    • Inchi: 1S/C22H20N4O/c1-15-7-5-6-8-17(15)14-25-22(27)21-19(20(24-25)16-11-12-16)13-23-26(21)18-9-3-2-4-10-18/h2-10,13,16H,11-12,14H2,1H3
    • InChI Key: VYWKJLQPXDYNIN-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=NN2C2C=CC=CC=2)C(C2CC2)=NN1CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 356.16371127g/mol
  • Monoisotopic Mass: 356.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 50.5Ų

4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Pricemore >>

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4-cyclopropyl-6-(2-methylphenyl)methyl-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Related Literature

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